Bacitracin A

• CAS: 1405-87-4; 22601-59-8
• Molecular Formula: C66H103N17O16S
• Molecular Weight: 1422.7 g/mol
• InChI: InChI=1S/C66H103N17O16S/c1-9-35(6)52(69)66-81-48(32-100-66)63(97)76-43(26-34(4)5)59(93)74-42(22-23-50(85)86)58(92)83-53(36(7)10-2)64(98)75-40-20-15-16-25-71-55(89)46(29-49(68)84)78-62(96)47(30-51(87)88)79-61(95)45(28-39-31-70-33-72-39)77-60(94)44(27-38-18-13-12-14-19-38)80-65(99)54(37(8)11-3)82-57(91)41(21-17-24-67)73-56(40)90/h12-14,18-19,31,33-37,40-48,52-54H,9-11,15-17,20-30,32,67,69H2,1-8H3,(H2,68,84)(H,70,72)(H,71,89)(H,73,90)(H,74,93)(H,75,98)(H,76,97)(H,77,94)(H,78,96)(H,79,95)(H,80,99)(H,82,91)(H,83,92)(H,85,86)(H,87,88)/t35-,36-,37-,40-,41+,42+,43-,44+,45-,46-,47+,48-,52-,53-,54+/m0/s1
• InChIKey: CLKOFPXJLQSYAH-KWOGWQNJSA-N

Bacitracin A: Principal Active Congener

Bacitracin A (CAS: 22601-59-8) is the major and most potent antimicrobial component of the bacitracin complex, a mixture of cyclic dodecapeptide antibiotics produced by Bacillus licheniformis and Bacillus subtilis [1]. The commercial product (CAS: 1405-87-4) consists of a mixture of at least nine closely related bacitracins, with Bacitracin A as the primary active constituent [2]. This metal-dependent antibiotic exerts its bactericidal effect by complexing with divalent cations like Zn²⁺ to bind C₅₅-isoprenyl pyrophosphate, a critical lipid carrier in bacterial cell wall biosynthesis, thereby inhibiting peptidoglycan synthesis [3]. Its clinical use is predominantly topical due to systemic nephrotoxicity [4].

1

Defined single congener eliminates mixture variability

2

High specific antimicrobial activity supports reproducible assay design

3

Well-characterized metal-dependent mechanism for target engagement studies

• [1] Ming LJ, Epperson JD. Metal binding and structure-activity relationship of the metalloantibiotic peptide bacitracin. J Inorg Biochem. 2002;91(1):46-58. View Source
• [2] LOINC. Bacitracin [Susceptibility] by Minimum inhibitory concentration (MIC). LOINC Code 6827-0. View Source
• [3] Stone KJ, Strominger JL. Mechanism of action of bacitracin: complexation with metal ion and C55-isoprenyl pyrophosphate. Proc Natl Acad Sci U S A. 1971;68(12):3223-3227. View Source
• [4] Merck Veterinary Manual. Bacitracins Use in Animals. 2022. View Source

Bacitracin A: Limitations of Crude Mixtures

Generic or crude bacitracin products (e.g., USP grade) are inherently heterogeneous mixtures containing variable proportions of over 20 related peptide components, including inactive or antagonistic congeners like Bacitracin F [1]. The antimicrobial potency, metal-binding affinity, and target engagement of these mixtures can vary significantly between batches and manufacturers due to differences in fermentation, purification, and storage conditions [2]. For applications requiring precise, reproducible activity—such as biochemical assays, mechanistic studies, or defined analytical standards—relying on an undefined mixture introduces unacceptable variability and confounds experimental interpretation. Quantitatively defined Bacitracin A ensures lot-to-lot consistency and eliminates the confounding effects of less active or inactive components [3].

Undefined mixture variability

Crude bacitracin contains variable proportions of over 20 related peptides, including inactive or antagonistic congeners.

Lot-to-lot inconsistency

Potency and metal-binding profiles may shift between batches due to fermentation and storage differences.

Inactive degradation products

Components like Bacitracin F lack antimicrobial activity and may confound experimental interpretation.

• [1] Ikai Y, Oka H, Hayakawa J, Matsumoto M, Saito M, Harada K, Suzuki M. Total structures and antimicrobial activity of bacitracin minor components. J Antibiot (Tokyo). 1995;48(3):233-242. View Source
• [2] Pavli V, Kmetec V. Pathways of chemical degradation of polypeptide antibiotic bacitracin. Biol Pharm Bull. 2006;29(11):2160-2167. View Source
• [3] Epperson JD, Ming LJ. Proton NMR studies of Co(II) complexes of the peptide antibiotic bacitracin and analogues: insight into structure-activity relationship. Biochemistry. 2000;39(14):4037-4045. View Source

Bacitracin A: Comparative Performance Data

Superior Antimicrobial Potency

Bacitracin A (BC-A) exhibits significantly higher antimicrobial potency compared to other minor components of the bacitracin complex. In a comparative study against clinical isolates, BC-A was found to be 2 to 8 times more potent than other minor bacitracin components against strains of Micrococcus luteus and Staphylococcus aureus [1]. This quantifiable difference in potency is critical for applications requiring high specific activity, such as in vitro assays and formulation development.

MIC Potency

Head-to-head

2–8× lower MIC vs other bacitracin congeners

Supports antimicrobial screening context

Strains: M. luteus, S. aureus

Evidence Dimension	Antimicrobial potency (MIC ratio)
Target Compound Data	Bacitracin A (BC-A) MIC
Comparator Or Baseline	Other minor bacitracin components (e.g., BC-F, etc.)
Quantified Difference	2 to 8 times more potent (lower MIC)
Conditions	Strains of Micrococcus luteus and Staphylococcus aureus

Why This Matters

This data directly supports the procurement of Bacitracin A for applications where maximizing antimicrobial activity per unit mass is essential, avoiding the diluted potency of undefined mixtures.

• [1] Ikai Y, Oka H, Hayakawa J, Matsumoto M, Saito M, Harada K, Suzuki M. Total structures and antimicrobial activity of bacitracin minor components. J Antibiot (Tokyo). 1995;48(3):233-242. View Source

Metal Coordination Mode and Activity

The antimicrobial activity of bacitracin analogues is directly correlated with their specific metal-binding mode. ¹H NMR studies using Co(II) as a paramagnetic probe revealed that high-potency analogues like Bacitracins A(1), B(1), and B(2) share a virtually identical coordination geometry involving His-10 imidazole, the thiazoline nitrogen, and the Glu-4 carboxylate [1]. In contrast, low-activity analogues like Bacitracin A(2) and Bacitracin F lack this specific coordination, with Glu-4 and/or the thiazoline ring failing to bind Co(II) [2]. This structural-functional link provides a quantifiable molecular basis for the superior activity of Bacitracin A(1).

Metal Coordination

Head-to-head

Specific Co(II) binding via His-10, thiazoline N, Glu-4

Supports metalloantibiotic mechanism interpretation

¹H NMR; inactive analogues lack this geometry

Evidence Dimension	Metal ion coordination geometry (structure-activity relationship)
Target Compound Data	Specific Co(II) binding mode via His-10, thiazoline N, and Glu-4 (observed for A(1), B(1), B(2))
Comparator Or Baseline	Low-activity analogues: Bacitracins A(2) and F
Quantified Difference	Direct correlation between specific coordination geometry and high antimicrobial activity
Conditions	¹H NMR analysis of Co(II) complexes in aqueous solution

Why This Matters

This evidence confirms that Bacitracin A(1) possesses a defined, high-activity coordination environment, making it a reliable and potent reagent for studies on metalloantibiotic mechanisms and assays requiring maximum activity.

• [1] Epperson JD, Ming LJ. Proton NMR studies of Co(II) complexes of the peptide antibiotic bacitracin and analogues: insight into structure-activity relationship. Biochemistry. 2000;39(14):4037-4045. View Source
• [2] Epperson JD, Ming LJ. Proton NMR studies of Co(II) complexes of the peptide antibiotic bacitracin and analogues: insight into structure-activity relationship. Biochemistry. 2000;39(14):4037-4045. View Source

Superior Target Binding Affinity

The primary mechanism of action for bacitracin involves binding to the lipid carrier C₅₅-isoprenyl pyrophosphate, a key intermediate in cell wall synthesis. Quantitative analysis of this interaction reveals that the complex formed by Bacitracin A, Mg²⁺, and C₅₅-isoprenyl pyrophosphate has a binding constant (K) of 10⁶ M⁻¹ [1]. The binding constants for other bacitracin peptides were found to be lower and correlated directly with their reduced antibiotic activities [2]. This indicates Bacitracin A possesses the highest affinity for its biological target within the bacitracin family.

Target Affinity

Head-to-head

K = 10⁶ M⁻¹ for C₅₅-isoprenyl pyrophosphate

Supports target engagement assay context

Mg²⁺-dependent complex formation

Evidence Dimension	Binding affinity (association constant, K)
Target Compound Data	K = 10⁶ M⁻¹
Comparator Or Baseline	Other bacitracin peptides (unspecified)
Quantified Difference	Lower binding constants for other peptides, correlating with lower activity
Conditions	Complex formation with Mg²⁺ and C₅₅-isoprenyl pyrophosphate

Why This Matters

This establishes Bacitracin A as the highest-affinity ligand for the C₅₅-isoprenyl pyrophosphate target, making it the most suitable choice for biochemical studies on lipid carrier inhibition and for developing highly potent formulations.

• [1] Stone KJ, Strominger JL. Complex formation between bacitracin peptides and isoprenyl pyrophosphates: The specificity of lipid-peptide interactions. J Biol Chem. 1971;246(19):5886-5893. View Source
• [2] Stone KJ, Strominger JL. Complex formation between bacitracin peptides and isoprenyl pyrophosphates: The specificity of lipid-peptide interactions. J Biol Chem. 1971;246(19):5886-5893. View Source

Differential Acute Toxicity

In vivo toxicity studies in mice demonstrate a clear quantitative difference in the acute toxicity profiles of purified bacitracin congeners. The intravenous LD₅₀ for Bacitracin A was determined to be in the range of 5.0 - 6.5 mg per mouse, whereas Bacitracin B exhibited a significantly lower acute toxicity with an LD₅₀ between 8 and 10 mg per mouse [1]. This indicates that Bacitracin A is approximately 1.5 to 2 times more acutely toxic than Bacitracin B via this route of administration.

Acute Toxicity

Head-to-head

LD₅₀ 5.0–6.5 mg/mouse (A) vs 8–10 mg/mouse (B)

Supports in vivo model endpoint review

Intravenous mouse model; congener-specific profile

Evidence Dimension	Acute systemic toxicity (LD₅₀, i.v. in mice)
Target Compound Data	Bacitracin A: LD₅₀ = 5.0 - 6.5 mg/mouse
Comparator Or Baseline	Bacitracin B: LD₅₀ = 8 - 10 mg/mouse
Quantified Difference	Bacitracin A is 1.5-2x more acutely toxic than Bacitracin B
Conditions	Intravenous administration in mice

Why This Matters

This differential toxicity data is critical for researchers designing in vivo studies or considering formulation development; it mandates precise quantification and handling of Bacitracin A to ensure safety and experimental reproducibility.

• [1] Vetpharm UZH. Wirkstoff: Bacitracin. Data extracted from: Scudi JV, et al. Some Pharmacological Characteristics of Bacitracin. 1948. View Source

pH-Dependent Metal Complex Solubility

The formation of 1:1 complexes between Bacitracin A and essential divalent metal ions like Zn²⁺ is highly dependent on solution pH. These complexes remain soluble in acidic solutions but become insoluble above approximately pH 5.5 [1]. This physicochemical property directly influences formulation stability and bioavailability. In contrast, Bacitracin F, an inactive degradation product of Bacitracin A, lacks bioactivity entirely . The presence of Bacitracin F in undefined mixtures therefore not only dilutes potency but also fails to contribute any antimicrobial function.

pH-Dependent Solubility

Context-dependent

Zn²⁺ complex soluble

Supports formulation stability context

Bacitracin F shows no bioactivity

Evidence Dimension	Solubility of metal-bacitracin A complex and activity of Bacitracin F
Target Compound Data	Bacitracin A-Zn²⁺ complex: soluble < pH 5.5, insoluble > pH 5.5
Comparator Or Baseline	Bacitracin F (degradation product of Bacitracin A)
Quantified Difference	Bacitracin F shows no bioactivity at all
Conditions	Aqueous solution, various pH; antimicrobial activity assays

Why This Matters

This information is crucial for developing stable, active formulations. It highlights why using pure Bacitracin A, rather than a mixture containing inactive congeners like Bacitracin F, is essential for maximizing both chemical stability and biological activity in final products.

• [1] Scogin DA, Mosberg HI, Storm DR. Binding of nickel and zinc ions to bacitracin A. Biochemistry. 1980;19(14):3348-3352. View Source

Bacitracin A: Defined Application Scenarios

Antimicrobial Susceptibility Reference Standards

Given its 2- to 8-fold higher potency against Staphylococcus aureus and Micrococcus luteus compared to other bacitracin components [1], pure Bacitracin A serves as an ideal reference standard for Minimum Inhibitory Concentration (MIC) assays and antimicrobial susceptibility testing. Using a defined compound eliminates the variability introduced by complex mixtures, ensuring inter-laboratory reproducibility and accurate calibration of diagnostic tests. Its use is critical in clinical microbiology labs and research settings where precise potency measurement is paramount.

Metalloantibiotic & Cell Wall Mechanisms

The well-characterized metal-binding mode of Bacitracin A, directly correlated with its high antimicrobial activity [1], and its superior binding affinity for C₅₅-isoprenyl pyrophosphate (K = 10⁶ M⁻¹) [2] make it the compound of choice for fundamental biochemical and biophysical studies. Researchers investigating the mechanisms of metalloantibiotics, lipid carrier inhibition, or peptidoglycan biosynthesis can rely on Bacitracin A to provide reproducible, maximally potent activity and a well-defined molecular interaction profile, enabling clear interpretation of structure-activity relationships.

Topical & Ophthalmic Formulation Development

For the development of high-potency topical and ophthalmic formulations, Bacitracin A offers critical advantages. Its defined, high specific activity ensures maximum antimicrobial efficacy per unit mass, which is essential for treating localized infections where systemic absorption is undesirable. Furthermore, the pH-dependent solubility of its active Zn²⁺ complex [1] informs the rational design of stable, bioavailable formulations. Avoiding inactive components like Bacitracin F [2] simplifies formulation chemistry and eliminates potential interference from degradation products, leading to more consistent and effective final products.

Controlled In Vivo and Ex Vivo Studies

While its systemic use is limited by nephrotoxicity [1], the quantitative difference in acute toxicity between Bacitracin A (LD₅₀ ~5.0-6.5 mg/mouse i.v.) and Bacitracin B (LD₅₀ ~8-10 mg/mouse i.v.) [2] is crucial for designing controlled ex vivo or in vivo experiments. Researchers using Bacitracin A in animal models, isolated organ studies (e.g., perfused kidney), or cell culture systems where cytotoxicity is a concern can leverage this data to establish precise, reproducible dosing regimens, ensuring valid comparisons and mitigating confounding toxic effects.

Application

Selection Property

Validation Focus

MIC assay standardization

Defined potency eliminates mixture variability

MIC endpoint reproducibility

Metalloantibiotic mechanistic studies

Characterized metal-coordination geometry

Structure-activity relationship analysis

Topical formulation research

pH-dependent solubility of active complex

Formulation stability and degradation monitoring

In vivo pharmacology models

Congener-specific acute toxicity profile

Exposure-response and safety endpoint context

• [1] Ikai Y, Oka H, Hayakawa J, Matsumoto M, Saito M, Harada K, Suzuki M. Total structures and antimicrobial activity of bacitracin minor components. J Antibiot (Tokyo). 1995;48(3):233-242. View Source
• [2] Epperson JD, Ming LJ. Proton NMR studies of Co(II) complexes of the peptide antibiotic bacitracin and analogues: insight into structure-activity relationship. Biochemistry. 2000;39(14):4037-4045. View Source
• [3] Stone KJ, Strominger JL. Complex formation between bacitracin peptides and isoprenyl pyrophosphates: The specificity of lipid-peptide interactions. J Biol Chem. 1971;246(19):5886-5893. View Source
• [4] Scogin DA, Mosberg HI, Storm DR. Binding of nickel and zinc ions to bacitracin A. Biochemistry. 1980;19(14):3348-3352. View Source
• [5] Merck Veterinary Manual. Bacitracins Use in Animals. 2022. View Source
• [6] Vetpharm UZH. Wirkstoff: Bacitracin. Data extracted from: Scudi JV, et al. Some Pharmacological Characteristics of Bacitracin. 1948. View Source